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Compound of Interest

Compound Name:
Sodium (S)-3-amino-3-

carboxypropanoate hydrate

Cat. No.: B13655558 Get Quote

Technical Support Center: L-Aspartic Acid
Sodium Salt Monohydrate
Welcome to the technical support center for L-Aspartic acid sodium salt monohydrate. This

guide, prepared by our Senior Application Scientists, provides in-depth troubleshooting for

common solubility issues encountered when preparing high-concentration solutions for

research, development, and manufacturing.

Quick Reference & Frequently Asked Questions
(FAQs)
This section addresses the most common initial queries regarding the handling and solubility of

L-aspartic acid sodium salt monohydrate.

Q1: What is the expected aqueous solubility of L-
aspartic acid sodium salt monohydrate?
L-aspartic acid sodium salt monohydrate is generally considered to be easily soluble in water.

[1] Published solubility values can vary between sources, with figures such as 50 mg/mL and

greater than or equal to 100 mg/mL being reported.[1][2][3] This variability can depend on the

specific experimental conditions, such as final pH and temperature.
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Q2: I'm trying to make a high-concentration solution, but
it's cloudy or has formed a precipitate. What's
happening?
Cloudiness or precipitation at high concentrations is a common issue, often stemming from a

few key factors:

Approaching Saturation Limit: You may be exceeding the compound's thermodynamic

solubility limit under your current conditions (temperature, pH).

pH Effects: The pH of your solution is critical. The solubility of amino acids and their salts is

significantly pH-dependent.[4][5] If the pH of your solution shifts towards the isoelectric point

(pI) of aspartic acid, its solubility will dramatically decrease.

Kinetics of Dissolution: At high concentrations, the rate of dissolution slows significantly. It

may simply require more time, energy (gentle heating), or mechanical action

(stirring/vortexing) to fully dissolve.

Common Ion Effect or Salting-Out: If your solvent is not pure water but a buffer or media

containing other salts, these can influence the solubility. While some salts can increase

solubility (salting-in), others can decrease it (salting-out).[6][7][8]

Q3: Can I heat the solution to help it dissolve?
Yes, gentle heating is a standard and effective method to increase both the rate of dissolution

and the solubility limit of L-aspartic acid sodium salt monohydrate.[4] However, it is crucial to

avoid excessive temperatures (e.g., above 40-50°C) or prolonged heating to prevent potential

degradation of the amino acid. Always cool the solution to room temperature after dissolution to

ensure it remains stable. If precipitation occurs upon cooling, the solution was likely

supersaturated.

Q4: How exactly does pH influence the solubility of this
compound?
L-aspartic acid is an amino acid with two carboxylic acid groups and one amino group. Its

solubility is lowest at its isoelectric point (pI), where the net charge of the molecule is zero. By
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adjusting the pH away from the pI, you increase the net charge on the molecule, which

enhances its interaction with polar water molecules and thus increases its solubility.[4][5] Since

you are using the sodium salt, the initial solution pH should be in a range that favors solubility

(typically neutral to slightly alkaline), but adding it to an acidic buffer could cause it to

precipitate.[4] A 10% solution in water should have a pH between 6.0 and 7.5.[9]

Q5: What is the best way to store a high-concentration
stock solution?
Once prepared and fully dissolved, sterile filter the solution (using a 0.22 µm filter) into a sterile

container. For long-term storage, it is advisable to store the solution at 2-8°C. For very long-

term storage, creating aliquots and freezing at -20°C is also an option, though you should

check for stability upon thawing.[10] Always observe the solution for any signs of precipitation

before use.

In-Depth Troubleshooting Guide
If the FAQs above did not resolve your issue, this section provides more detailed, step-by-step

guidance for persistent solubility problems.

Problem: Incomplete Dissolution at High Concentrations
(>100 mg/mL)
Causality: You are likely facing a combination of kinetic limitations (it's dissolving very slowly)

and are approaching the thermodynamic solubility limit. The local concentration of powder at

the solvent interface can create temporarily supersaturated micro-environments that hinder

further dissolution.

Troubleshooting Workflow:
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Start: Incomplete Dissolution

Add L-aspartic acid sodium salt
monohydrate to solvent slowly

while vigorously stirring.

Is the solution clear?

Yes: Process Complete

Yes

No: Solution remains cloudy/
has suspended particles

No

Gently warm the solution to 37-40°C
with continued stirring.
(Do not exceed 50°C)

Is the solution clear?

Yes: Cool to RT.
If it remains clear, process is complete.

Yes

No: Precipitate remains

No

Measure pH of the slurry.

Adjust pH to 7.0-8.0 using
dilute NaOH (e.g., 1N) dropwise.

Is the solution clear?

Yes: Cool to RT.
If it remains clear, process is complete.

Yes

No: Concentration likely exceeds
solubility limit. Dilute solution

with more solvent.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for incomplete dissolution.
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Problem: Solution is Clear When Hot, but Precipitates
Upon Cooling
Causality: This is a classic case of creating a supersaturated solution. The increased

temperature allowed you to dissolve more solute than is stable at room temperature. Upon

cooling, the system's thermodynamic equilibrium shifts, and the excess solute crystallizes out

of solution.

Solution Strategy:

Re-heat: Gently warm the solution again to re-dissolve the precipitate.

Dilute: While the solution is still warm and clear, add a calculated amount of additional

solvent (e.g., 10-20% more volume). This will lower the final concentration to a point that is

stable at room temperature.

Controlled Cooling: Allow the solution to cool to room temperature slowly, with gentle stirring.

Avoid crash-cooling in an ice bath, as this can promote rapid nucleation and precipitation.

Seeding (Advanced): In crystallization studies, one might add a single, tiny crystal of the

solute to a supersaturated solution to control crystallization. In this context, it confirms that

the solution is supersaturated. For creating a stable stock, however, dilution is the correct

approach.

Problem: The Final pH of My Solution is Different Than
My Starting Buffer
Causality: L-aspartic acid sodium salt monohydrate has buffering capacity. The amino and

carboxylic acid groups can accept or donate protons, thereby resisting changes in pH and

influencing the final pH of the solution. When you add a large amount of this compound, its

intrinsic pH properties can overwhelm the buffering capacity of your initial solvent if it is weakly

buffered (or is just water).

Solution Strategy:

Use a Stronger Buffer: If the final pH must be precise, prepare the solution in a well-buffered

system (e.g., 50-100 mM HEPES or Tris) that has a pKa close to your target pH.
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Titrate to Final pH: After dissolving the compound, use a calibrated pH meter and slowly add

small amounts of a suitable acid (e.g., HCl) or base (e.g., NaOH) to adjust the solution to the

desired final pH.[11] This should be done dropwise with constant stirring.

Experimental Protocols & Data
Physicochemical Properties Summary

Property Value Source(s)

Molecular Formula C₄H₆NNaO₄ · H₂O [12][13]

Molecular Weight 173.10 g/mol [2][14]

CAS Number 323194-76-9 [1][2]

Appearance White crystalline powder [1][12][15]

Reported Solubility
50 mg/mL to ≥100 mg/mL in

water
[1][2][3]

pH (10% Solution) 6.0 - 7.5 [9]

Protocol 1: Preparation of a Concentrated (e.g., 200 mM)
Stock Solution
This protocol details the steps to prepare a stable, high-concentration stock solution.

Calculation: Determine the mass of L-aspartic acid sodium salt monohydrate (MW: 173.10

g/mol ) required. For 100 mL of a 200 mM (0.2 M) solution: Mass = 0.2 mol/L * 0.1 L * 173.10

g/mol = 3.462 g

Initial Dissolution: Add approximately 80 mL of high-purity water (or your desired buffer) to a

beaker with a magnetic stir bar.

Slow Addition: While the solvent is stirring vigorously, slowly add the weighed powder in

portions. Adding the powder too quickly can cause clumping and slow the dissolution

process.
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Apply Gentle Heat: If the powder does not fully dissolve after 10-15 minutes of stirring, place

the beaker on a hot plate stirrer and warm to approximately 40°C. Continue stirring.

pH Check and Adjustment: Once the solution appears clear, remove it from the heat and

allow it to cool. Measure the pH. If adjustment is needed, add 1N NaOH or 1N HCl dropwise

until the target pH is reached. The solubility of L-aspartic acid increases in alkaline

conditions.[4]

Final Volume: Transfer the clear solution to a 100 mL volumetric flask. Rinse the beaker with

a small amount of the solvent and add it to the flask to ensure a complete transfer. Add

solvent to bring the final volume to exactly 100 mL.

Sterilization and Storage: Sterile filter the solution through a 0.22 µm syringe filter into a

sterile storage bottle. Store at 4°C.

Technical Deep Dive: The Science of Solubility
Understanding the molecular basis of solubility is key to mastering its application.

The Role of pH and Molecular Charge
The solubility of L-aspartic acid is intrinsically linked to its zwitterionic nature. The molecule

possesses two carboxylic acid groups (pKa₁ ≈ 2.0, pKa₂ ≈ 3.9) and one amino group (pKa₃ ≈

9.8).

Caption: Influence of pH on the charge and solubility of L-aspartic acid.

At Low pH (Acidic): Both carboxyl groups and the amino group are protonated, resulting in a

net positive charge.

At the Isoelectric Point (pI): The molecule exists as a zwitterion with one positive and one

negative charge, resulting in a net neutral charge. This minimizes repulsion between

molecules and reduces interaction with water, leading to the lowest solubility.

At High pH (Alkaline): Both carboxyl groups are deprotonated, and the amino group is

neutral, resulting in a net negative charge.[4]
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By working with the sodium salt, you are already starting with a molecule that is partially

deprotonated, which favors solubility in neutral water. However, if this salt is added to a solution

with a pH near 3, the equilibrium will shift, the aspartate will become protonated, and

precipitation will occur.[16][17]

Impact of Temperature and Other Ions
Temperature: For most solids like this salt, the dissolution process is endothermic, meaning it

consumes heat. According to Le Chatelier's principle, adding heat to the system (increasing

the temperature) will drive the equilibrium towards more dissolution, increasing solubility.[18]

Ionic Strength (Salting-In/Salting-Out): The presence of other ions can have complex effects.

Some salts, such as sodium chloride, have been shown to increase the solubility of aspartic

acid, a phenomenon known as "salting-in".[7] These ions can shield the charges on the

amino acid molecules, preventing them from aggregating and precipitating. Conversely, other

salts might compete for water molecules, effectively reducing the amount of "free" water

available to solvate the amino acid and causing a "salting-out" effect.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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